![molecular formula C9H6ClNO2S B8638716 2-Chloromethyl-5-nitrobenzo[b]thiophene CAS No. 119198-20-8](/img/structure/B8638716.png)
2-Chloromethyl-5-nitrobenzo[b]thiophene
Cat. No. B8638716
M. Wt: 227.67 g/mol
InChI Key: QJSVAGKTWDXHLB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05055473
Procedure details
Thionyl chloride (1.0.ml) was added dropwise to a stirred mixture of 5-nitrobenzo[b]thiophene-2-methanol (1.0 g) and pyridine (2 drops) in dichloromethane (10 ml). The solution was stirred at room temperature for 4 hours and then washed with water followed by aqueous sodium bicarbonate solution, and then dried (Na2SO4). The solvent was evaporated and the residue was chromatographed on silica gel. Elution with dichloromethane gave a solid which was crystallised from ethyl acetate to give the title compound (0.73 g), m.p. 110°-112°, used directly in the next stage.
Identifiers
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REACTION_CXSMILES
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S(Cl)([Cl:3])=O.[N+:5]([C:8]1[CH:18]=[CH:17][C:11]2[S:12][C:13]([CH2:15]O)=[CH:14][C:10]=2[CH:9]=1)([O-:7])=[O:6]>N1C=CC=CC=1.ClCCl>[Cl:3][CH2:15][C:13]1[S:12][C:11]2[CH:17]=[CH:18][C:8]([N+:5]([O-:7])=[O:6])=[CH:9][C:10]=2[CH:14]=1
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Inputs
Step One
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Name
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|
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Quantity
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0 (± 1) mol
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Type
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reactant
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|
Smiles
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S(=O)(Cl)Cl
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Name
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|
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Quantity
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1 g
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Type
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reactant
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Smiles
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[N+](=O)([O-])C1=CC2=C(SC(=C2)CO)C=C1
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Name
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Quantity
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0 (± 1) mol
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Type
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catalyst
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Smiles
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N1=CC=CC=C1
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Name
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Quantity
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10 mL
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Type
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solvent
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Smiles
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ClCCl
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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|
Details
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The solution was stirred at room temperature for 4 hours
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
WASH
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Type
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WASH
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Details
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washed with water
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried (Na2SO4)
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CUSTOM
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Type
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CUSTOM
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|
Details
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The solvent was evaporated
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CUSTOM
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Type
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CUSTOM
|
|
Details
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the residue was chromatographed on silica gel
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WASH
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Type
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WASH
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|
Details
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Elution with dichloromethane
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CUSTOM
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Type
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CUSTOM
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|
Details
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gave a solid which
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CUSTOM
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Type
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CUSTOM
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|
Details
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was crystallised from ethyl acetate
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Outcomes
Product
Details
Reaction Time |
4 h |
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Name
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|
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Type
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product
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Smiles
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ClCC1=CC2=C(S1)C=CC(=C2)[N+](=O)[O-]
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 0.73 g |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
